Cas no 4018-65-9 (3-Chlorocatechol)
3-Chlorocatechol structure
Product Name:3-Chlorocatechol
CAS No:4018-65-9
MF:C6H5ClO2
MW:144.55570101738
MDL:MFCD00143111
CID:925451
PubChem ID:19928
Update Time:2025-04-19
3-Chlorocatechol Chemical and Physical Properties
Names and Identifiers
-
- 3-Chlorobenzene-1,2-diol
- 3-Chlorocatechol
- 1-Chloro-2,3-dihydroxybenzene
- 3-Chloro-1,2-dihydroxybenzene
- 3-Chloro-1,2-benzenediol
- 3-Chloropyrocatechol
- 1,2-Benzenediol, 3-chloro-
- C6H5ClO2
- 1,2-Benzenediol,chloro-
- GQKDZDYQXPOXEM-UHFFFAOYSA-N
- 0Z3E1G971E
- AK111103
- chloropyrocatechol
- CHLOROCATECHOL
- PubChem18911
- 2-Hydroxy-3-chlorophenol
- 2,3-Dihydroxychlorobenzene
- 3-Chloro-benzene-1,2-diol
- 3-Chloro-1,2-benzenediol #
- 1,2-Dihydroxy-3-chlorobenzene
- EOS437
- D
- 3CE
- C05618
- DS-5098
- EN300-255943
- Q27103278
- Z1255356375
- UNII-0Z3E1G971E
- DB-023831
- SCHEMBL71077
- AKOS016009650
- CHEBI:27715
- DS-008212
- I10220
- 3-Chlorobenzene-1 pound not2-diol
- MFCD00143111
- DTXSID80193181
- SY055346
- 4018-65-9
- A21614
- CS-0157216
- NS00133580
-
- MDL: MFCD00143111
- Inchi: 1S/C6H5ClO2/c7-4-2-1-3-5(8)6(4)9/h1-3,8-9H
- InChI Key: GQKDZDYQXPOXEM-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1O)O
Computed Properties
- Exact Mass: 143.99800
- Monoisotopic Mass: 143.9978071g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 97.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 10
- XLogP3: 1.9
- Topological Polar Surface Area: 40.5
Experimental Properties
- Density: 1.471
- Melting Point: 47.0 to 51.0 deg-C
- Boiling Point: 138°C/20mmHg(lit.)
- Flash Point: 97 ºC
- Refractive Index: 1.4620 (estimate)
- PSA: 40.46000
- LogP: 1.75120
3-Chlorocatechol Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H302+H312+H332-H315-H319
- Warning Statement: P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
- Hazard Category Code: 23/24/25-36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R23/24/25; R36/37/38
3-Chlorocatechol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C847416-1g |
3-Chlorobenzene-1,2-diol |
4018-65-9 | 95% | 1g |
1,786.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C1246-1g |
3-Chlorocatechol |
4018-65-9 | 98.0%(GC&T) | 1g |
2940.0CNY | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JO051-1g |
3-Chlorocatechol |
4018-65-9 | 95+% | 1g |
898.0CNY | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JO051-100mg |
3-Chlorocatechol |
4018-65-9 | 95+% | 100mg |
442CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JO051-250mg |
3-Chlorocatechol |
4018-65-9 | 95+% | 250mg |
1348CNY | 2021-05-08 | |
| TRC | C373575-5mg |
3-Chlorocatechol |
4018-65-9 | 5mg |
$ 63.00 | 2023-09-08 | ||
| TRC | C373575-10mg |
3-Chlorocatechol |
4018-65-9 | 10mg |
$ 91.00 | 2023-09-08 | ||
| TRC | C373575-50mg |
3-Chlorocatechol |
4018-65-9 | 50mg |
$ 362.00 | 2023-09-08 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153516-1g |
3-Chlorocatechol |
4018-65-9 | >98.0% | 1g |
¥768.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153516-500mg |
3-Chlorocatechol |
4018-65-9 | >98.0% | 500mg |
¥587.90 | 2023-09-03 |
3-Chlorocatechol Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:4018-65-9)3-Chlorocatechol
Order Number:A21614
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):270.0
Email:sales@amadischem.com
3-Chlorocatechol Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
4018-65-9 (3-Chlorocatechol) Related Products
- 25167-84-4(1,2-Benzenediol,trichloro-)
- 150097-88-4(Phenoxy,4-chloro-2,3-dihydroxy-)
- 25167-85-5(1,2-Benzenediol,dichloro- (9CI))
- 32139-72-3(3,4,6-Trichlorocatechol)
- 848169-92-6(Phenol, 2,3-dichloro-,hydrate (1:1))
- 56961-20-7(3,4,5-Trichlorocatechol)
- 25167-81-1(Phenol, dichloro-)
- 1198-55-6(Tetrachlorocatechol)
- 13673-92-2(3,5-dichlorobenzene-1,2-diol)
- 119290-91-4(5-chlorobenzene-1,2,4-triol)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:4018-65-9)3-Chlorocatechol
Purity:99%
Quantity:5g
Price ($):270.0